Cas no 92899-39-3 (Chemotactic Domain of Elastin H-Val-Gly-Val-Ala-Pro-Gly-OH)

• Product Name: Chemotactic Domain of Elastin H-Val-Gly-Val-Ala-Pro-Gly-OH
• CAS No: 92899-39-3
• MF: C₂₂H₃₈N₆O₇
• MW: 498.573125362396
• MDL: MFCD00133914
• CID: 807914
• PubChem ID: 124934
• Update Time: 2025-06-08

Chemotactic Domain of Elastin H-Val-Gly-Val-Ala-Pro-Gly-OH Chemical and Physical Properties

Names and Identifiers

• Glycine,L-valylglycyl-L-valyl-L-alanyl-L-prolyl-
• CHEMOTACTIC DOMAIN OF ELASTIN
• ChemostaticdomainofElastin
• H-VAL-GLY-VAL-ALA-PRO-GLY-OH
• VAL-GLY-VAL-ALA-PRO-GLY
• valyl-glycyl-valyl-alanyl-prolyl-glycine
• hexapeptide-12 (val-gly-val-ala-pro-gly)
• Chemotactic Domain of Elastin (H-L-Val-Gly-L-Val-L-Ala-L-Pro-Gly-OH)
• L-Glycine High
• SCHEMBL1404295
• DTXSID50918909
• MFCD00133914
• UNII-04V1QPJ5TW
• HY-P4998
• Vgvapg
• Q27247699
• HEXAPEPTIDE-12 (VAL-GLY-VAL-ALA-PRO-GLY) [INCI]
• Val-gly-ala-pro-gly
• 92899-39-3
• 04V1QPJ5TW
• Glycine, N-(1-(N-(N-(N-L-valylglycyl)-L-valyl)-L-alanyl)-L-prolyl)-, (SP-4-2)-
• Glycine, L-valylglycyl-L-valyl-L-alanyl-L-prolyl-
• 2-((S)-1-((S)-2-((S)-2-(2-((S)-2-Amino-3-methylbutanamido)acetamido)-3-methylbutanamido)Propanoyl)pyrrolidine-2-carboxamido)acetic acid
• DERMAXYL
• CS-0675630
• L-Glycine7407
• N-[(1-{N-[2-({2-[(2-Amino-1-hydroxy-3-methylbutylidene)amino]-1-hydroxyethylidene}amino)-1-hydroxy-3-methylbutylidene]alanyl}pyrrolidin-2-yl)(hydroxy)methylidene]glycine
• 2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[2-[[(2S)-2-amino-3-methylbutanoyl]amino]acetyl]amino]-3-methylbutanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]acetic acid
• L-Glycine High7408
• Chemotactic Domain of Elastin H-Val-Gly-Val-Ala-Pro-Gly-OH

• MDL： MFCD00133914
• Inchi： 1S/C22H38N6O7/c1-11(2)17(23)20(33)24-9-15(29)27-18(12(3)4)21(34)26-13(5)22(35)28-8-6-7-14(28)19(32)25-10-16(30)31/h11-14,17-18H,6-10,23H2,1-5H3,(H,24,33)(H,25,32)(H,26,34)(H,27,29)(H,30,31)/t13-,14-,17-,18-/m0/s1
• InChI Key： RLCSROTYKMPBDL-USJZOSNVSA-N
• SMILES： O=C([C@H](C)NC([C@H](C(C)C)NC(CNC([C@H](C(C)C)N)=O)=O)=O)N1CCC[C@H]1C(NCC(=O)O)=O

Computed Properties

• Exact Mass: 498.28000
• Monoisotopic Mass: 498.28019757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 17
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 200Ų

Experimental Properties

• PSA: 200.03000
• LogP: 0.12500

Chemotactic Domain of Elastin H-Val-Gly-Val-Ala-Pro-Gly-OH Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Chemotactic Domain of Elastin H-Val-Gly-Val-Ala-Pro-Gly-OH

Comprehensive Overview of Chemotactic Domain of Elastin (CAS No. 92899-39-3) and Its Biomedical Applications

The Chemotactic Domain of Elastin, with the sequence H-Val-Gly-Val-Ala-Pro-Gly-OH and CAS No. 92899-39-3, is a bioactive peptide fragment derived from elastin, a critical extracellular matrix protein. This hexapeptide has garnered significant attention in biomedical research due to its unique chemotactic properties, which play a pivotal role in cell migration, tissue repair, and regenerative medicine. The peptide's ability to modulate cellular behavior makes it a promising candidate for applications in wound healing, drug delivery systems, and biomaterial development.

Recent studies highlight the growing interest in elastin-derived peptides like H-Val-Gly-Val-Ala-Pro-Gly-OH, particularly in the context of anti-aging research and skincare formulations. As consumers increasingly seek collagen-boosting and skin-elasticity-enhancing products, this peptide's mechanism of action—stimulating fibroblast activity and promoting extracellular matrix synthesis—aligns with current market trends. Researchers are also exploring its potential in 3D bioprinting and tissue engineering scaffolds, addressing the rising demand for personalized medicine solutions.

The molecular structure of CAS No. 92899-39-3 features a repeating Val-Gly-Val-Ala-Pro-Gly motif, a hallmark of elastin's hydrophobic domains. This configuration enables interactions with cell surface receptors such as elastin-binding proteins (EBPs), triggering intracellular signaling pathways that regulate cell adhesion and motility. Notably, its chemotactic effects on monocytes and fibroblasts have been extensively documented, making it a subject of interest for chronic inflammation and fibrosis treatment strategies.

From a pharmaceutical perspective, the Chemotactic Domain of Elastin exhibits excellent biocompatibility and low immunogenicity, properties highly sought after in peptide-based therapeutics. Its stability under physiological conditions and ability to withstand enzymatic degradation further enhance its translational potential. Current investigations focus on conjugating this peptide with nanoparticle carriers to improve targeted delivery in cancer immunotherapy and cardiovascular diseases.

In the cosmetic industry, the peptide's role in dermal rejuvenation has led to its incorporation in anti-wrinkle serums and cosmeceuticals. Its capacity to upregulate tropoelastin production addresses key concerns around loss of skin firmness—a top search query in dermatology-related forums. Formulators are leveraging its low molecular weight (<500 Da) to enhance skin penetration, a feature frequently highlighted in beauty tech discussions.

Emerging applications of 92899-39-3 extend to neuroregeneration, where its guidance cues support axon growth in neural injury models. This aligns with growing public interest in neurodegenerative disease interventions, as evidenced by search volume spikes for terms like "peptides for brain health." Additionally, its potential in diabetic wound management responds to the global healthcare challenge of chronic ulcers, a topic generating substantial academic and clinical engagement.

Quality control of H-Val-Gly-Val-Ala-Pro-Gly-OH involves rigorous HPLC purification and mass spectrometry characterization to ensure batch-to-batch consistency—a critical factor for researchers investigating structure-activity relationships. The peptide's synthesis typically employs solid-phase peptide synthesis (SPPS) methodologies, with optimization focusing on green chemistry principles to reduce environmental impact, a concern increasingly voiced in biotech sustainability dialogues.

Future directions for CAS No. 92899-39-3 research include exploring its synergy with growth factors in complex tissue models and developing multifunctional biomaterials that combine its chemotactic properties with other bioactive signals. As the scientific community prioritizes translational research, this elastin-derived peptide stands at the forefront of precision medicine innovations, offering solutions tailored to individual patient needs while addressing broader healthcare challenges.